Cas no 40053-81-4 (Tetrahydro-pyran-2-carbonyl chloride)

• Product Name: Tetrahydro-pyran-2-carbonyl chloride
• CAS No: 40053-81-4
• MF: C₆H₉ClO₂
• MW: 148.587461233139
• MDL: MFCD09025837
• CID: 925226
• PubChem ID: 15731743
• Update Time: 2025-07-02

Tetrahydro-pyran-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• Tetrahydropyran-2-carbonyl chloride
• Tetrahydro-2H-pyran-2-carbonyl chloride
• (2H)-tetrahydropyran-2-carbonyl chloride
• 2H-Pyran-2-carbonyl chloride,tetrahydro-(9CI)
• tetrahydropyran-4-carbonyl chloride
• CDKSDHJUTXTPHO-UHFFFAOYSA-N
• 40053-81-4
• tetrahydro-2H-pyran-2-carbonylchloride
• tetrahydropyran-2-carboxylic acid chloride
• J-524874
• oxane-2-carbonyl chloride
• AS-5976
• SCHEMBL725550
• tetrahydro-pyran-2-carbonyl chloride
• AKOS009171476
• MFCD09025837
• Tetrahydro-pyran-2-carbonyl chloride

• MDL： MFCD09025837
• Inchi： 1S/C6H9ClO2/c7-6(8)5-3-1-2-4-9-5/h5H,1-4H2
• InChI Key： CDKSDHJUTXTPHO-UHFFFAOYSA-N
• SMILES： ClC(C1CCCCO1)=O

Computed Properties

• Exact Mass: 148.02900
• Monoisotopic Mass: 148.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.32090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans

Additional information on Tetrahydro-pyran-2-carbonyl chloride

Introduction to Tetrahydro-pyran-2-carbonyl chloride (CAS No. 40053-81-4)

Tetrahydro-pyran-2-carbonyl chloride, with the chemical formula C₈H₉ClO₂, is a versatile intermediate in organic synthesis, particularly in the pharmaceutical and fine chemical industries. This compound is known for its utility in constructing complex molecular frameworks, making it a valuable tool for chemists and researchers. Its unique structural features, including a tetrahydropyranone core, facilitate various transformations that are essential for drug development and material science applications.

The significance of Tetrahydro-pyran-2-carbonyl chloride lies in its ability to serve as a building block for more intricate molecules. In recent years, advancements in synthetic methodologies have highlighted its role in the preparation of bioactive compounds. For instance, it has been employed in the synthesis of non-peptide inhibitors, which are increasingly important in targeted therapy due to their specificity and reduced side effects compared to traditional small-molecule drugs.

One of the most compelling aspects of Tetrahydro-pyran-2-carbonyl chloride is its reactivity. The presence of a chloroacetyl group allows for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This property has been leveraged in the development of protease inhibitors, which are critical in treating conditions such as HIV and cancer. Recent studies have demonstrated its application in generating tetrahydropyran-based scaffolds, which exhibit promising pharmacological properties.

In the realm of drug discovery, the compound's versatility shines through its use in constructing heterocyclic derivatives. These derivatives often exhibit enhanced binding affinity and selectivity, making them ideal candidates for medicinal chemistry programs. For example, researchers have utilized Tetrahydro-pyran-2-carbonyl chloride to synthesize analogs of known drugs, optimizing their pharmacokinetic profiles while maintaining efficacy.

The industrial relevance of this compound is further underscored by its role in large-scale synthesis processes. Its stability under various reaction conditions makes it suitable for both laboratory-scale experiments and commercial production. This has been particularly beneficial for pharmaceutical companies seeking cost-effective and scalable synthetic routes.

Recent innovations in catalytic systems have expanded the applications of Tetrahydro-pyran-2-carbonyl chloride. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, have enabled the formation of carbon-carbon bonds with high precision. These methodologies have been instrumental in creating novel molecular architectures that were previously inaccessible.

Another area where this compound has made significant contributions is in the synthesis of macrocycles and polycycles. These structures are prevalent in natural products and bioactive molecules, and their preparation often requires sophisticated synthetic strategies. The reactivity of Tetrahydro-pyran-2-carbonyl chloride has provided chemists with an efficient pathway to these complex frameworks.

The environmental impact of using Tetrahydro-pyran-2-carbonyl chloride has also been a point of interest. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with the broader goal of sustainable chemistry, ensuring that valuable intermediates like this one can be produced responsibly.

In conclusion, Tetrahydro-pyran-2-carbonyl chloride (CAS No. 40053-81-4) remains a cornerstone in organic synthesis due to its multifaceted applications. Its role in drug development, material science, and industrial processes underscores its importance as a chemical intermediate. As research continues to evolve, it is likely that new applications will emerge, further solidifying its place as a fundamental building block in modern chemistry.